Cas no 2304-64-5 (Benzo[f]quinolin-3(4H)-one,1-hydroxy-)

Benzo[f]quinolin-3(4H)-one,1-hydroxy- structure
2304-64-5 structure
Product Name:Benzo[f]quinolin-3(4H)-one,1-hydroxy-
CAS No:2304-64-5
MF:C13H9NO2
MW:211.216063261032
CID:281821
PubChem ID:54690687
Update Time:2025-04-19

Benzo[f]quinolin-3(4H)-one,1-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinolin-3(4H)-one,1-hydroxy-
    • 1-hydroxy-4H-benzo[f]quinolin-3-one
    • 2,4-Dihydroxy-5,6-benzochinolin
    • 2,4-Dihydroxy-5,6-benzo-chinolin
    • 2,4-Dihydroxybenzochinolin-(5,6)
    • 3-hydroxybenzo[f]quinolin-1(4h)-one
    • AC1L5X10
    • AC1Q6BFN
    • AR-1F3689
    • Benzo(f)quinoline-1,3-diol
    • Benzo[f]quinoline-1,3-diol
    • CTK4F0754
    • NSC39266
    • NSC-39266
    • AKOS004909337
    • 1-HYDROXYBENZO(F)QUINOLIN-3(4H)-ONE
    • 8Q3U1I9L3B
    • BENZO(F)QUINOLIN-3(4H)-ONE, 1-HYDROXY-
    • UNII-8Q3U1I9L3B
    • 2304-64-5
    • DTXSID90177593
    • NSC 39266
    • MDL: MFCD02315763
    • Inchi: 1S/C13H9NO2/c15-11-7-12(16)14-10-6-5-8-3-1-2-4-9(8)13(10)11/h1-7H,(H2,14,15,16)
    • InChI Key: MIYNYVVTPYZTTA-UHFFFAOYSA-N
    • SMILES: OC1=CC(NC2C=CC3C=CC=CC=3C=21)=O

Computed Properties

  • Exact Mass: 211.06337
  • Monoisotopic Mass: 211.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.397
  • Boiling Point: 411.3°Cat760mmHg
  • Flash Point: 202.5°C
  • Refractive Index: 1.739
  • PSA: 49.33
  • LogP: 2.38690

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